N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
Description
N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide is a useful research compound. Its molecular formula is C23H27N3O3S2 and its molecular weight is 457.61. The purity is usually 95%.
BenchChem offers high-quality N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicine and Healthcare
EU-0020450 has potential applications in the medical field, particularly in the development of new therapeutic agents. Its unique chemical structure could be utilized in the design of drugs targeting specific receptors or enzymes within the body. For instance, it might serve as a lead compound for the development of new anti-inflammatory drugs or analgesics due to its benzothiazole and sulfonyl functional groups, which are commonly found in molecules with biological activity .
Agriculture
In agriculture, EU-0020450 could be explored for its role in plant protection or growth enhancement. The compound’s molecular framework might interact with plant hormones or defense mechanisms, offering a new approach to increase crop yield or resistance to pests and diseases .
Industrial Processes
The industrial sector could benefit from EU-0020450 in the synthesis of polymers or specialty chemicals. Its benzamide moiety is particularly interesting for the creation of new materials with improved properties such as thermal stability or biodegradability .
Environmental Science
EU-0020450 may find applications in environmental science, particularly in the development of sensors or indicators for environmental monitoring. Its chemical structure could allow for the detection of specific pollutants or changes in environmental conditions .
Material Science
In material science, EU-0020450 could be key in creating advanced materials with novel properties. Its molecular structure might be incorporated into nanomaterials or composites, contributing to the development of materials with enhanced mechanical strength or electrical conductivity .
Biotechnology
Biotechnological applications of EU-0020450 could include its use as a bio-catalyst or in the modification of biological pathways. The compound’s structure might influence enzyme activity or genetic expression, leading to advancements in bio-manufacturing or gene therapy .
Energy Storage and Conversion
EU-0020450 might be used in the energy sector, particularly in the development of new battery technologies or solar cells. Its electroactive components could improve the efficiency of energy storage systems or photovoltaic materials .
Food and Beverage Industry
Lastly, in the food and beverage industry, EU-0020450 could be investigated for its preservative properties or as a flavor enhancer. Its molecular components might interact with food pathogens or contribute to the stability of flavors during processing and storage .
properties
IUPAC Name |
N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O3S2/c1-4-26-20-12-7-16(2)14-21(20)30-23(26)24-22(27)18-8-10-19(11-9-18)31(28,29)25-13-5-6-17(3)15-25/h7-12,14,17H,4-6,13,15H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPJFUWYIAYBJNS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC(C4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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